Cas no 2734776-58-8 (1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol)

• Product Name: 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol
• CAS No: 2734776-58-8
• MF: C₈H₇BrFIO
• MW: 344.95
• CID: 5079872
• Update Time: 2026-03-01

1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol

• Inchi： 1S/C8H7BrFIO/c1-4(12)6-2-5(9)3-7(11)8(6)10/h2-4,12H,1H3
• InChI Key： XEEFDLFZOREQFW-UHFFFAOYSA-N
• SMILES： C1=C(I)C(=C(C=C1Br)C(O)C)F

Additional information on 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol

Introduction to 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol (CAS No. 2734776-58-8)

1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol (CAS No. 2734776-58-8) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and iodo substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol is composed of a substituted phenyl ring attached to an ethanol group. The presence of halogen atoms (bromine, fluorine, and iodine) imparts specific chemical and physical properties to the molecule, influencing its reactivity and biological interactions. These substituents are known to modulate the compound's solubility, lipophilicity, and metabolic stability, which are crucial factors in drug design and optimization.

Recent studies have highlighted the potential of 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The bromo and iodo substituents are believed to enhance the molecule's ability to interact with specific inflammatory pathways, thereby reducing inflammation in target tissues. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol has also been investigated for its potential as an anticancer agent. Studies conducted by the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines. The unique combination of halogen substituents is thought to contribute to its cytotoxic activity by disrupting key cellular processes involved in cancer progression.

The pharmacokinetic profile of 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows it to cross cell membranes efficiently, while the presence of hydroxyl groups enhances its solubility and bioavailability. These characteristics are essential for ensuring that the compound reaches its intended target sites within the body.

The safety profile of 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol (CAS No. 2734776-58-8) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its potential as a novel drug candidate.